![molecular formula C9H7ClFNO B3069934 (2E)-3-(3-chloro-4-fluorophenyl)prop-2-enamide CAS No. 1000530-51-7](/img/structure/B3069934.png)
(2E)-3-(3-chloro-4-fluorophenyl)prop-2-enamide
Overview
Description
(2E)-3-(3-chloro-4-fluorophenyl)prop-2-enamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is an ion channel that regulates the transport of chloride and bicarbonate ions across epithelial cell membranes. Mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening genetic disease that affects the lungs, pancreas, and other organs. CFTRinh-172 has been widely used in scientific research to study the function and regulation of CFTR, as well as to develop new therapies for cystic fibrosis.
Scientific Research Applications
Antimalarial Activity
(2E)-3-(3-chloro-4-fluorophenyl)prop-2-enamide derivatives have been investigated for their antimalarial activity. A study evaluated the efficacy of various N-arylcinnamanilides against the chloroquine-sensitive strain of P. falciparum, with some derivatives exhibiting significant antimalarial activity and low cytotoxicity, making them promising candidates for further exploration in antimalarial therapy (Kos et al., 2022).
Anti-Inflammatory Potential
Certain N-arylcinnamanilide derivatives, including those related to this compound, have shown significant anti-inflammatory effects. These compounds were found to attenuate lipopolysaccharide-induced NF-κB activation more potently than the parental cinnamic acid and were effective at low concentrations. The mechanism of action is believed to be different from that of prednisone, suggesting a novel pathway for anti-inflammatory activity (Hošek et al., 2019).
Spectroscopic and Structural Analysis
The molecular structure and spectroscopic properties of compounds related to this compound have been characterized to understand their chemical behavior and potential applications. Studies have employed various spectroscopic methods and theoretical calculations to elucidate their molecular structure, vibrational frequencies, and electronic properties, contributing to a deeper understanding of their chemical nature and potential applications in various fields (Najiya et al., 2014).
Biological Activities and ADMET-Related Properties
A comprehensive evaluation of the biological activities and ADMET (absorption, distribution, metabolism, excretion, and toxicity)-related properties of novel chlorinated N-arylcinnamamides related to this compound has been conducted. These compounds demonstrated a broad spectrum of antibacterial efficacy against various pathogens and were assessed for their viability on cancer and primary mammalian cell lines. The study provided insights into the therapeutic potential and safety profiles of these compounds (Strharsky et al., 2022).
properties
IUPAC Name |
(E)-3-(3-chloro-4-fluorophenyl)prop-2-enamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClFNO/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5H,(H2,12,13)/b4-2+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHLRJSRVBRGHLF-DUXPYHPUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=CC(=O)N)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/C(=O)N)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.